Cas no 57494-96-9 (4,7-dibromo-2-methyl-1H-benzo[d]imidazole)

• Product Name: 4,7-dibromo-2-methyl-1H-benzo[d]imidazole
• CAS No: 57494-96-9
• MF: C₈H₆Br₂N₂
• MW: 289.954639911652
• MDL: MFCD28579338
• CID: 5232298
• Update Time: 2026-03-07

4,7-dibromo-2-methyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 4,7-dibromo-2-methyl-1H-benzo[d]imidazole
• 4,7-Dibromo-2-methyl-1H-benzoimidazole
• 1H-Benzimidazole, 4,7-dibromo-2-methyl-

• MDL： MFCD28579338
• Inchi： 1S/C8H6Br2N2/c1-4-11-7-5(9)2-3-6(10)8(7)12-4/h2-3H,1H3,(H,11,12)
• InChI Key： SJGXTQLLGIYSOK-UHFFFAOYSA-N
• SMILES： C1(C)NC2=C(Br)C=CC(Br)=C2N=1

Additional information on 4,7-dibromo-2-methyl-1H-benzo[d]imidazole

4,7-Dibromo-2-methyl-1H-benzo[d]imidazole (CAS No. 57494-96-9): An Overview of Its Properties and Applications

4,7-Dibromo-2-methyl-1H-benzo[d]imidazole (CAS No. 57494-96-9) is a versatile compound with significant potential in various scientific and pharmaceutical applications. This compound, also known as DBMI, is a derivative of the benzoimidazole class, which is widely studied for its diverse biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 4,7-dibromo-2-methyl-1H-benzo[d]imidazole.

Chemical Structure and Properties

4,7-Dibromo-2-methyl-1H-benzo[d]imidazole has a molecular formula of C₉H₆Br₂N₂, with a molecular weight of approximately 280.05 g/mol. The compound features a benzoimidazole core with two bromine atoms at the 4 and 7 positions and a methyl group at the 2 position. The presence of bromine atoms imparts unique electronic and steric properties to the molecule, making it an interesting subject for both synthetic and biological studies.

The physical properties of 4,7-dibromo-2-methyl-1H-benzo[d]imidazole include its melting point, which is typically around 180°C. It is generally insoluble in water but can be dissolved in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various experimental conditions in both academic and industrial settings.

Synthesis Methods

The synthesis of 4,7-dibromo-2-methyl-1H-benzo[d]imidazole can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 1H-benzo[d]imidazole with bromine in the presence of a suitable catalyst. This reaction typically proceeds via electrophilic aromatic substitution, leading to the formation of the dibrominated product.

An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed bromination reactions have been reported to yield high yields of 4,7-dibromo-2-methyl-1H-benzo[d]imidazole. These methods are particularly useful for large-scale production due to their efficiency and scalability.

Biological Activities and Applications

4,7-Dibromo-2-methyl-1H-benzo[d]imidazole has been extensively studied for its biological activities, particularly in the context of anticancer and antiviral applications. Recent research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells.

A study published in the Journal of Medicinal Chemistry in 2023 reported that 4,7-dibromo-2-methyl-1H-benzo[d]imidazole selectively inhibits the growth of cancer cells by inducing apoptosis through the activation of caspase pathways. The researchers also noted that the compound has a low toxicity profile towards normal cells, making it a promising candidate for further drug development.

In addition to its anticancer properties, 4,7-dibromo-2-methyl-1H-benzo[d]imidazole has shown antiviral activity against several RNA viruses. A study conducted by a team at the University of California found that this compound effectively inhibits the replication of influenza A virus by targeting viral RNA-dependent RNA polymerase (RdRp). These findings suggest potential applications in antiviral therapy.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 4,7-dibromo-2-methyl-1H-benzo[d]imidazole into clinical trials. Several pharmaceutical companies are currently investigating this compound for its potential as a novel therapeutic agent. Early-phase clinical trials are underway to evaluate its safety and efficacy in treating various cancers and viral infections.

The future prospects for 4,7-dibromo-2-methyl-1H-benzo[d]imidazole are promising. Ongoing research aims to optimize its pharmacokinetic properties and explore combination therapies with other drugs to enhance its therapeutic potential. Additionally, efforts are being made to develop more efficient synthesis methods to reduce production costs and improve scalability.

Safety Considerations and Handling Guidelines

4,7-dibromo-2-methyl-1H-benzo[d]imidazole , it is essential to follow standard laboratory safety protocols. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

In case of accidental exposure or spillage, appropriate decontamination procedures should be followed as per local regulations. It is also important to consult material safety data sheets (MSDS) for detailed information on handling and disposal guidelines.